Cas no 2309795-98-8 (N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide)

N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide is a specialized diamide derivative featuring a fluorophenyl moiety and a thiane ring with a hydroxyethoxy side chain. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity, which may confer favorable binding properties in biological systems. The presence of the 4-fluorophenyl group enhances metabolic stability, while the hydroxyethoxy-thiane segment contributes to solubility and potential interactions with target proteins. Its diamide backbone offers versatility for further derivatization, making it a valuable intermediate in drug discovery. The compound’s balanced lipophilicity and polar functionality suggest potential utility in the development of CNS-active or receptor-targeted agents.
N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide structure
2309795-98-8 structure
Product Name:N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide
CAS No:2309795-98-8
MF:C17H23FN2O4S
MW:370.438926935196
CID:6213065
PubChem ID:131703297
Update Time:2025-06-10

N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide
    • F6571-3084
    • AKOS040704921
    • N-[(4-fluorophenyl)methyl]-N'-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]oxamide
    • 2309795-98-8
    • N'-[(4-fluorophenyl)methyl]-N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}ethanediamide
    • N1-(4-fluorobenzyl)-N2-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)oxalamide
    • Inchi: 1S/C17H23FN2O4S/c18-14-3-1-13(2-4-14)11-19-15(22)16(23)20-12-17(24-8-7-21)5-9-25-10-6-17/h1-4,21H,5-12H2,(H,19,22)(H,20,23)
    • InChI Key: NVQBKAOKZYSBMB-UHFFFAOYSA-N
    • SMILES: S1CCC(CNC(C(NCC2C=CC(=CC=2)F)=O)=O)(CC1)OCCO

Computed Properties

  • Exact Mass: 370.13625655g/mol
  • Monoisotopic Mass: 370.13625655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 113Ų

N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide Pricemore >>

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N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide Related Literature

Additional information on N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide

Comprehensive Overview of N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide (CAS No. 2309795-98-8)

The compound N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide (CAS No. 2309795-98-8) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 4-fluorophenyl moiety and the thian-4-ylmethyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for fluorinated compounds like N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide has surged, driven by their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation therapeutics, especially in areas such as central nervous system (CNS) disorders and cancer research. The incorporation of a hydroxyethoxy group further enhances its solubility, making it a versatile intermediate in drug formulation.

The synthesis of CAS No. 2309795-98-8 involves multi-step organic reactions, including amide bond formation and etherification. Its ethanediamide backbone provides a robust platform for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This approach aligns with the growing trend of fragment-based drug design, which aims to optimize molecular interactions while minimizing off-target effects.

One of the most frequently asked questions about N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide revolves around its potential applications in precision medicine. With the rise of personalized therapies, researchers are exploring how this compound can be tailored to address specific genetic or metabolic profiles. Additionally, its role in targeted drug delivery systems is under investigation, particularly in conjunction with nanoparticle technologies.

From an industrial perspective, the scalability of producing CAS No. 2309795-98-8 is a key consideration. Advances in green chemistry have led to more sustainable synthetic routes, reducing the environmental impact of large-scale manufacturing. This aligns with the broader shift toward eco-friendly pharmaceuticals, a topic of great interest to both consumers and regulatory bodies.

In summary, N'-(4-fluorophenyl)methyl-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}ethanediamide represents a cutting-edge compound with immense potential in modern drug discovery. Its unique chemical properties, combined with the growing emphasis on sustainable and targeted therapies, position it as a valuable asset in the pharmaceutical industry. As research continues to unfold, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare today.

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